Cas no 58794-27-7 (4-bromohex-1-ene)

• Product Name: 4-bromohex-1-ene
• CAS No: 58794-27-7
• MF: C₆H₁₁Br
• MW: 163.055541276932
• MDL: MFCD18974731
• CID: 2187382
• PubChem ID: 13634276
• Update Time: 2025-10-31

4-bromohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-hexene
• 4-bromohex-1-ene

• MDL： MFCD18974731
• Inchi： 1S/C6H11Br/c1-3-5-6(7)4-2/h3,6H,1,4-5H2,2H3
• InChI Key： GNQKXXPCKOEGKS-UHFFFAOYSA-N
• SMILES： BrC(CC=C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.2129 (estimate)
• Melting Point: -102.35°C (estimate)
• Boiling Point: 138.85°C (estimate)
• Refractive Index: 1.3963 (estimate)

Additional information on 4-bromohex-1-ene

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 58794-27-7 and 4-Bromohex-1-ene

The chemical compound 58794-27-7 and the product 4-bromohex-1-ene have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in the synthesis of novel therapeutic agents and serve as key intermediates in various organic reactions. This research brief aims to consolidate the latest findings and advancements related to these compounds, providing a comprehensive overview of their applications, mechanisms, and potential in drug development.

Recent studies have highlighted the role of 4-bromohex-1-ene as a versatile building block in organic synthesis. Its bromine substituent makes it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental in constructing complex molecular architectures. Researchers have successfully utilized 4-bromohex-1-ene in the synthesis of bioactive molecules, including potential anticancer and antiviral agents. The compound's reactivity and stability under various conditions make it an attractive candidate for further exploration in medicinal chemistry.

In parallel, the compound with CAS number 58794-27-7 has been investigated for its unique pharmacological properties. Although its exact structure and applications remain under study, preliminary data suggest its involvement in modulating specific biochemical pathways. Recent publications indicate that 58794-27-7 may interact with enzymes or receptors implicated in inflammatory and neurodegenerative diseases, opening new avenues for therapeutic intervention. Further structural elucidation and mechanistic studies are required to fully understand its potential.

Methodologically, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize these compounds. Computational modeling and molecular docking studies have also provided insights into their binding affinities and interactions with biological targets. These approaches have been instrumental in optimizing the synthesis routes and enhancing the yield of 4-bromohex-1-ene, ensuring its availability for large-scale applications.

The results from recent experiments underscore the significance of these compounds in drug discovery. For instance, derivatives of 4-bromohex-1-ene have demonstrated promising activity against resistant bacterial strains, highlighting their potential in addressing antibiotic resistance. Similarly, the exploration of 58794-27-7 has revealed its capacity to inhibit key enzymes involved in disease progression, warranting further preclinical evaluation.

In conclusion, the ongoing research on 58794-27-7 and 4-bromohex-1-ene underscores their importance in chemical biology and pharmaceutical sciences. Their versatile applications, coupled with emerging pharmacological insights, position them as valuable tools for future drug development. Continued interdisciplinary collaboration and innovative research will be essential to unlock their full potential and translate these findings into clinically relevant therapies.